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Compound of Interest

Compound Name: Chloromethyl pivalate

Cat. No.: B041491 Get Quote

Essential Safety and Handling Guide for
Chloromethyl Pivalate
This guide provides immediate, essential safety protocols and operational plans for the

handling and disposal of Chloromethyl pivalate, tailored for research and drug development

professionals. Strict adherence to these procedures is critical for ensuring laboratory safety.

Chloromethyl pivalate is a flammable, corrosive, and lachrymatory liquid that can cause

severe skin burns, eye damage, and respiratory tract irritation.[1][2] It is harmful if swallowed,

inhaled, or absorbed through the skin.[3] Due to its hazardous nature, a comprehensive

understanding and implementation of safety measures are imperative.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against exposure. The following table summarizes

the required equipment for handling Chloromethyl pivalate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b041491?utm_src=pdf-interest
https://www.benchchem.com/product/b041491?utm_src=pdf-body
https://www.benchchem.com/product/b041491?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/38799.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11967&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC161461000&countryCode=US&language=en
https://www.benchchem.com/product/b041491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specification Standards/Notes

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or chemical

safety goggles. A face shield

may be necessary for splash

hazards.

Must conform to EU Standard

EN166 or OSHA 29 CFR

1910.133.[1][3][4]

Skin & Body Protection

Chemical-resistant gloves

(inspect before use). Fire/flame

resistant and impervious lab

coat or clothing to prevent skin

exposure.[1][4][5]

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374 derived from

it.[5]

Respiratory Protection

Work should be conducted in a

chemical fume hood. If

exposure limits are exceeded

or irritation occurs, a full-face

respirator is required.[3][4]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator. For

higher-level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU) respirator cartridges.[3][5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: Always handle Chloromethyl pivalate inside a certified chemical fume hood to

ensure adequate ventilation.[1][2][3]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[1][3]

Ignition Sources: Eliminate all potential ignition sources. Keep away from heat, sparks, open

flames, and hot surfaces.[1][2][4] Use explosion-proof electrical, ventilating, and lighting

equipment.[3][4][6]

Static Discharge: Ground and bond containers during material transfer to prevent static

discharges.[1][6] Use non-sparking tools.[1][4][6]
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Storage: Store in a cool, dry, well-ventilated, and designated flammables area.[1][3] Keep the

container tightly closed and store under an inert gas if possible.[1][4][5]

2. Handling Procedure:

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Avoid Contact: Take extreme care to avoid contact with eyes, skin, and clothing.[1] Do not

breathe vapors or mist.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands

thoroughly after handling and before any breaks.[5]

Container Management: Keep the container tightly closed when not in use.[1][4]

3. Post-Handling:

Decontamination: Decontaminate all equipment and the work area after use.

Clothing: Remove and wash contaminated clothing before reuse.[1][6][7]

Glove Removal: Use proper glove removal technique (without touching the glove's outer

surface) to avoid skin contact.[5]

Waste: Dispose of contaminated gloves and other waste in a designated hazardous waste

container.

Emergency and Disposal Plans
1. Accidental Release Measures:

Evacuate: Evacuate personnel to a safe area, keeping people upwind of the spill.[4][5]

Control Ignition Sources: Immediately remove all sources of ignition.[1][2]

Containment: Use personal protective equipment.[1][5] Absorb the spill with a non-

combustible, inert material such as sand, earth, or vermiculite.[1] Do not use combustible
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materials like sawdust.[1]

Cleanup: Use spark-proof tools for cleanup.[1] Collect the absorbed material and place it into

a suitable, closed container for disposal.[2][4][5]

Ventilation: Ensure the area is well-ventilated.[1]

2. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek immediate medical attention.[1][2][5]

Skin Contact: Take off all contaminated clothing immediately.[4][6] Wash the affected area

with soap and plenty of water for at least 15 minutes. Seek medical attention.[1][2][5]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1][5][6]

Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][2][5]

3. Disposal Plan:

Classification: Waste from this product is classified as hazardous.[2]

Procedure: Surplus and non-recyclable solutions should be offered to a licensed professional

waste disposal service.[5] The material may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[5]

Containers: Empty containers retain product residue and can be dangerous.[1][2] Do not

pressurize, cut, weld, or expose them to heat or ignition sources.[1] Dispose of contaminated

packaging as unused product in an approved waste disposal plant.[2][5][6][7]

Workflow for Handling Chloromethyl Pivalate
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Emergency Procedures

Verify Fume Hood & Safety Shower/Eyewash

Eliminate Ignition Sources

Don Required PPE (Goggles, Gloves, Lab Coat)

Use Spark-Proof Tools & Ground Equipment

Perform Chemical Work in Fume Hood

Keep Container Tightly Closed Spill Occurs

Potential
Spill

Personnel Exposure

Potential
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Decontaminate Work Area & Equipment

Properly Remove & Dispose of Contaminated PPE

Dispose of Chemical Waste via Licensed Service

Absorb with Inert Material, Collect for Disposal Use Safety Shower/Eyewash, Seek Medical Aid

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Chloromethyl pivalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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